Methyl (4-chlorosulfonyl-3,5-dimethylphenoxy)acetate

• CAS No.: 651729-29-2
• Molecular Formula: C11H13ClO5S
• Molecular Weight: 292.74 g/mol
• IUPAC Name: methyl 2-(4-chlorosulfonyl-3,5-dimethylphenoxy)acetate
• InChI: InChI=1S/C11H13ClO5S/c1-7-4-9(17-6-10(13)16-3)5-8(2)11(7)18(12,14)15/h4-5H,6H2,1-3H3
• InChI Key: IFLUFCAERNALRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1S(=O)(=O)Cl)C)OCC(=O)OC

Description

Methyl (4-chlorosulfonyl-3,5-dimethylphenoxy)acetate is a useful research compound. Its molecular formula is C11H13ClO5S and its molecular weight is 292.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Methyl (3,5-dimethylphenoxy)acetate (19.4 g, 0.10 mol) was added dropwise over ca. 30 min to rapidly stirred chlorosulfonic acid (58 g, 0.50 mol)that was cooled in a −20° C. bath. After an additional 20 min, the mixture was allowed to slowly warm to room temperature. After 2 hr, the mixture was poured slowly into 400 mL of ice/water. This suspension was extracted with 400 mL of dichloromethane, and the organic layer was washed with water and concentrated. The residue was purified by flash silica gel chromatography (hexanes→dichloromethane) to yield 7.6 g (27%) of the title compound.